Cas no 821-60-3 (2,4-Hexadienedinitrile)
2,4-Hexadienedinitrile structure
Product Name:2,4-Hexadienedinitrile
2,4-Hexadienedinitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Hexadienedinitrile
- CIS,CIS-MUCONONITRILE
- cis,cis-1,4-Dicyano-1,3-butadiene
- 821-60-3
- 2,4-Hexadienedinitrile, (2Z,4Z)-
- cis,cis-Mucononitrile, 98%
- (2Z,4Z)-2,4-Hexadienedinitrile #
- 1557-59-1
- 2,4-Hexadienedinitrile, (Z,Z)-
- J-009223
- (2Z,4Z)-2,4-Hexadienedinitrile
- UNII-U6GQ3TN24V
- (Z,Z)-2,4-Hexadienedinitrile
- (2Z,4Z)-hexa-2,4-dienedinitrile
- A840261
- U6GQ3TN24V
- QLQYLCRMTTXKHS-CCAGOZQPSA-N
-
- Inchi: 1S/C6H4N2/c7-5-3-1-2-4-6-8/h1-4H/b3-1-,4-2-
- InChI Key: QLQYLCRMTTXKHS-CCAGOZQPSA-N
- SMILES: N#C/C=C\C=C/C#N
Computed Properties
- Exact Mass: 104.037448136g/mol
- Monoisotopic Mass: 104.037448136g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 47.6Ų
2,4-Hexadienedinitrile Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
821-60-3 (2,4-Hexadienedinitrile) Related Products
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